39025-23-5; 95975-55-6

(8S,9R,10S,13R,14R,17Z)-17-Ethylidene-10,13-dimethyl-1,2,6,7,8,9,11,12,14,15-decahydrocyclopenta[a]phenanthrene-3,16-dione

• CAS RN:
• 39025-23-5; 95975-55-6

• Formula:
• C21H28O2

• InChI:
• InChI=1S/C21H28O2/c1-4-16-19(23)12-18-15-6-5-13-11-14(22)7-9-20(13,2)17(15)8-10-21(16,18)3/h4,11,15,17-18H,5-10,12H2,1-3H3/b16-4+/t15-,17+,18+,20+,21-/m0/s1

• InChIKey:
• WDXRGPWQVHZTQJ-YPALORMXSA-N

• (8S,9R,10S,13R,14R,17Z)-17-Ethylidene-10,13-dimethyl-1,2,6,7,8,9,11,12,14,15-decahydrocyclopenta[a]phenanthrene-3,16-dione is a useful research compound. Its molecular formula is C21H28O2 and its molecular weight is 312.453. The purity is usually 95%.

Guggulsterone

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• CAS RN:
• 39025-23-5

• Formula:
• C21H28O2

• InChI:
• InChI=1S/C21H28O2/c1-4-16-19(23)12-18-15-6-5-13-11-14(22)7-9-20(13,2)17(15)8-10-21(16,18)3/h4,11,15,17-18H,5-10,12H2,1-3H3/b16-4+/t15-,17+,18+,20+,21-/m1/s1

• InChIKey:
• WDXRGPWQVHZTQJ-OSJVMJFVSA-N

• (Z)-Guggulsterone demonstrates antitumor-promoting effects inhibiting both constitutive and interleukin-6-induced STAT3 activation in human multiple myeloma cells and suppressing the VEGF-VEGF/R2-Akt signaling axis in DU145 human prostate cancer cells.
  (Z)-Guggulsterone is a phytosteroid found in the resin of the guggul plant, Commiphora mukul. It acts as an antagonist of the farnesoid X receptor in humans.
  

Guggulsterone

In Stock

• CAS RN:
• 95975-55-6

• Formula:
• C21H28O2

• InChI:
• InChI=1S/C21H28O2/c1-4-16-19(23)12-18-15-6-5-13-11-14(22)7-9-20(13,2)17(15)8-10-21(16,18)3/h4,11,15,17-18H,5-10,12H2,1-3H3/b16-4+/t15-,17+,18+,20+,21-/m1/s1

• InChIKey:
• WDXRGPWQVHZTQJ-OSJVMJFVSA-N

• Broad spectrum steroid receptor antagonist (Ki values are 39, 224 and 240 nM for mineralocorticoid, glucocorticoid and androgen receptors respectively). Partial progesterone receptor agonist (Ki = 201 nM). Shows hypoglycemic and hypolipidemic effects in vivo. Orally active.
  Guggulsterone belongs to the class of organic compounds known as androgens and derivatives. These are 3-hydroxylated C19 steroid hormones. They are known to favor the development of masculine characteristics. They also show profound effects on scalp and body hair in humans. Guggulsterone is considered to be a practically insoluble (in water) and relatively neutral molecule. Guggulsterone has been found in human hepatic tissue tissue, and has also been primarily detected in urine. Within the cell, guggulsterone is primarily located in the membrane (predicted from logP) and cytoplasm.